N,2-Dimethyl-N-(prop-2-en-1-yl)prop-2-enamide

• CAS No.: 59585-97-6
• Molecular Formula: C8H13NO
• Molecular Weight: 139.19 g/mol
• IUPAC Name: N,2-dimethyl-N-prop-2-enylprop-2-enamide
• InChI: InChI=1S/C8H13NO/c1-5-6-9(4)8(10)7(2)3/h5H,1-2,6H2,3-4H3
• InChI Key: VKGXYWKBXCRIBQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C(=O)N(C)CC=C

Description

N,2-Dimethyl-N-(prop-2-en-1-yl)prop-2-enamide is an organic compound with a unique structure that includes both amide and alkene functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,2-Dimethyl-N-(prop-2-en-1-yl)prop-2-enamide typically involves the reaction of prop-2-en-1-amine with dimethylamine under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors where the reactants are continuously fed into the system. The reaction conditions are optimized to maximize yield and purity, and the product is often purified using techniques such as distillation or crystallization.

Chemical Reactions Analysis

Types of Reactions

N,2-Dimethyl-N-(prop-2-en-1-yl)prop-2-enamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve specific temperatures, solvents, and catalysts to drive the reactions to completion.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines or other reduced forms of the compound.

Scientific Research Applications

N,2-Dimethyl-N-(prop-2-en-1-yl)prop-2-enamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of N,2-Dimethyl-N-(prop-2-en-1-yl)prop-2-enamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N,2-Dimethyl-N-(prop-2-en-1-yl)prop-2-enamide include:

• N,N-Dimethyl-2-propyn-1-amine
• 4-Methyl-N-(prop-2-yn-1-yl)benzenesulfonamide
• Dimethyl 2-(prop-2-yn-1-yl)malonate

Uniqueness

This compound is unique due to its specific combination of functional groups and its potential applications across various fields. Its structure allows it to participate in a wide range of chemical reactions, making it a versatile compound for research and industrial use.